N-butyl-N'-(4-sulphamoylphenyl) urea

• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol
• IUPAC Name: 1-butyl-3-(4-sulfamoylphenyl)urea
• InChI: InChI=1S/C11H17N3O3S/c1-2-3-8-13-11(15)14-9-4-6-10(7-5-9)18(12,16)17/h4-7H,2-3,8H2,1H3,(H2,12,16,17)(H2,13,14,15)
• InChI Key: KRWAZLNUJVEUNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CC=C(C=C1)S(=O)(=O)N

Description

N-butyl-N'-(4-sulphamoylphenyl) urea is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-aminobenzenesulphonamide (172 g, 1 mole), butylisocyanate (99 g, 1 mole) and acetone (150 ml) was refluxed for 7 hours. The urea, crystallizing after cooling, was collected and washed with acetone. Yield : 188 g. Melting point : 193° C. A second crop (48 g) was obtained by concentrating the filtrate to 0.5 l. The NMR spectrum was wholly consistent with the formula of N-butyl-N'-(4-sulphamoylphenyl) urea.